Cas no 1403766-49-3 (Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1403766-49-3
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD23106337
• CID: 2094055
• PubChem ID: 71631303
• Update Time: 2025-04-21

Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate
• 1-Boc-3-hydroxymethyl-3-hydroxypiperidine
• SB10679
• PB37899
• AM97992
• tert-butyl3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate
• AS-33818
• 1-Boc-3-(hydroxymethyl)piperidin-3-ol
• EN300-3555503
• CS-0048291
• MFCD23106337
• AKOS025289591
• 1403766-49-3
• SY098838
• DB-233439
• SCHEMBL25051625
• Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD23106337
• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-6-4-5-11(15,7-12)8-13/h13,15H,4-8H2,1-3H3
• InChI Key： BZUJNOSCUZJLSA-UHFFFAOYSA-N
• SMILES： OC1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 0.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 350.9±27.0 °C at 760 mmHg
• Flash Point: 166.0±23.7 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Tert-butyl 3-hydroxy-3-(hydroxymethyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)